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Compound of Interest

Benz[a]anthracene-7-
Compound Name:
chloromethane-13C

Cat. No.: B589463

Technical Guide: Benz[a]Janthracene-7-
chloromethane-**C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benz[a]Janthracene-7-
chloromethane-13C, a stable isotope-labeled polycyclic aromatic hydrocarbon (PAH). This
document consolidates available information on its suppliers, pricing, chemical properties, and
toxicological profile. Due to the limited publicly available data on specific experimental
applications of this labeled compound, this guide also includes generalized methodologies for
the synthesis and study of related benz[a]anthracene derivatives to provide a framework for its
potential research applications.

Chemical Identity and Properties

Benz[a]anthracene-7-chloromethane-3C is a derivative of benz[a]anthracene, a class of
compounds known for their carcinogenic properties. The incorporation of a 13C stable isotope in
the chloromethyl group makes it a valuable tool for tracer studies in metabolism, DNA adduct
formation, and other toxicological research.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b589463?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 1391054-60-6 [1]
Molecular Formula C183CH13Cl [1]
Molecular Weight 277.75 g/mol [1]

7-
Synonyms Chloromethylbenz[a]Janthracen  [1]

e-13C1, NSC 30973-13C1

Appearance Off-white Solid

Storage 2-8°C Refrigerator

Supplier and Pricing Information

Benz[a]anthracene-7-chloromethane-13C is available from a limited number of specialized
chemical suppliers. Pricing is generally provided upon request and can vary based on quantity

and purity.
Supplier Website Contact for Pricing  Notes
Certificate of Analysis
provided. For
Clearsynth --INVALID-LINK-- --INVALID-LINK--
research purposes
only.[1]
) ) High-quality reference
LGC Standards --INVALID-LINK-- Inquiry required
standards.[2]
) ) Sold as a stable
MedChemExpress --INVALID-LINK-- Inquiry required

isotope.[3]

Synthesis and Preparation

While a specific, detailed synthesis protocol for Benz[a]anthracene-7-chloromethane-13C is not
readily available in the public domain, a general approach can be inferred from the synthesis of
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related chlorinated benz[a]anthracene derivatives. The following workflow outlines a plausible
synthetic route.
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A generalized workflow for the synthesis of Benz[a]lanthracene-7-chloromethane-13C.

General Experimental Protocol for Chlorination (Adapted from similar reactions):
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Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer and a gas inlet under an inert atmosphere (e.g., nitrogen or argon), dissolve
Benz[a]anthracene in an appropriate anhydrous solvent.

Reagent Addition: Introduce 3C-labeled paraformaldehyde and bubble dry hydrogen chloride
gas through the solution at a controlled temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

Workup: Upon completion, the reaction mixture is quenched with cold water and extracted
with a suitable organic solvent. The organic layer is then washed, dried, and concentrated.

Purification: The crude product is purified by column chromatography on silica gel followed
by recrystallization to yield the final product.

Biological Activity and Potential Research
Applications

Benz[a]anthracene and its derivatives are well-documented carcinogens. The primary
mechanism of their toxicity involves metabolic activation to reactive intermediates that can form
covalent adducts with DNA, leading to mutations and potentially initiating cancer.

Known Biological Effects:

Carcinogenicity: Benz[a]anthracene is classified as a substance that may reasonably be
anticipated to be a human carcinogen.[4][5] Studies in animal models have shown that oral
administration of benz[a]anthracene can induce tumors.

Neoplasm Inhibitory Activity: Some benzanthracene derivatives have also been noted to
display neoplasm inhibitory activity, suggesting a complex biological profile.[1]

Potential Research Applications for the *3C-Labeled Compound:

¢ Metabolic Fate Studies: The 13C label allows for tracing the metabolic pathways of the
compound in vitro and in vivo using techniques like mass spectrometry.
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o DNA Adduct Analysis: Researchers can use this labeled compound to quantify the formation
of DNA adducts, providing insights into the mechanisms of carcinogenesis.

o Toxicokinetics: The stable isotope label facilitates the study of the absorption, distribution,
metabolism, and excretion (ADME) of the compound.

Inferred Signaling Pathway: Metabolic Activation of
Benz[a]anthracene Derivatives

While the specific signaling pathways affected by Benz[a]anthracene-7-chloromethane are not
detailed in the available literature, the metabolic activation pathway of the related and well-
studied compound, 7-methylbenz[a]anthracene, provides a relevant model. This pathway
involves a series of enzymatic reactions that convert the parent compound into a highly
reactive diol epoxide, which is the ultimate carcinogenic species.

Cytochrome P450 Epoxide Hydrolase Cytochrome P450

Benz[a]anthracene xidation poxidation Diol Epoxide g Mutations

DNA Adducts Cancer Initiation

Derivative (Ultimate Carcinogen)

Click to download full resolution via product page

Metabolic activation pathway of a benz[a]anthracene derivative leading to DNA adduct
formation.

This diagram illustrates the multi-step enzymatic process that transforms a relatively inert PAH
into a potent carcinogen. The use of 13C-labeled Benz[a]anthracene-7-chloromethane would be
instrumental in elucidating the specific metabolites formed and their rates of formation in this
pathway.

Safety and Handling

Benz[a]anthracene and its derivatives should be handled with extreme caution due to their
potential carcinogenicity.
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» Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab
coat, and safety glasses.

» Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous materials.

For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the
supplier.[6][7][8][9]

Disclaimer: This document is intended for informational purposes for a scientific audience and
is based on publicly available data. The information regarding synthesis and experimental
protocols is generalized due to a lack of specific published methods for Benz[a]Janthracene-7-
chloromethane-13C. Researchers should consult original research articles and safety data
sheets before undertaking any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benz[a]anthracene-7-chloromethane-13C supplier and
pricing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589463#benz-a-anthracene-7-chloromethane-13c-
supplier-and-pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b589463#benz-a-anthracene-7-chloromethane-13c-supplier-and-pricing
https://www.benchchem.com/product/b589463#benz-a-anthracene-7-chloromethane-13c-supplier-and-pricing
https://www.benchchem.com/product/b589463#benz-a-anthracene-7-chloromethane-13c-supplier-and-pricing
https://www.benchchem.com/product/b589463#benz-a-anthracene-7-chloromethane-13c-supplier-and-pricing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b589463?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

